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Compound of Interest

Compound Name: 1,1,1,2-Tetrachloro-2-fluoroethane

Cat. No.: B13416165

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of
1,1,2,2-tetrachloro-1-fluoroethane, commonly known as HCFC-121a. This substance, with the
chemical formula C2HCI4F, is a hydrochlorofluorocarbon (HCFC) that has been of interest in
various industrial applications.[1][2] This document is intended for researchers, scientists, and
professionals in drug development who require a thorough understanding of the
physicochemical characteristics of halogenated hydrocarbons.

Core Thermodynamic Properties

A comprehensive and critically evaluated collection of thermophysical property data for HCFC-
121ais available through the National Institute of Standards and Technology (NIST) / TRC Web
Thermo Tables (WTT).[3] These tables provide data generated through dynamic data analysis
and represent the most reliable source for the thermodynamic properties of this compound.[3]
While direct access to the complete dataset requires a subscription, the availability of such data
is crucial for any in-depth research or modeling.[1][3]

The following tables summarize the types of quantitative data available for HCFC-121a, which
are essential for understanding its behavior under various thermodynamic conditions.

General and Critical Properties
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Property Symbol Value/Availability
Chemical Formula C2HCIaF[1]
Molecular Weight MW 185.840 g/mol [1]
CAS Registry Number 354-14-3[1]
Normal Boiling Point Tb 389.7 K[1]
Critically evaluated data
Critical Temperature Tc available from NIST/TRC
WTT[3]
Critically evaluated data
Critical Pressure Pc available from NIST/TRC
WTT[3]
Critically evaluated data
Critical Density pc available from NIST/TRC

WTT[3]

Temperature and Pressure Dependent Properties
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Property

Conditions

Data Availability

Vapor Pressure

As a function of Temperature
(190 K to 614 K)

Critically evaluated data
available from NIST/TRC
WTT[3]

Density (Liquid)

In equilibrium with Gas, as a
function of Temperature (190 K
to 614 K)

Critically evaluated data
available from NIST/TRC
WTT[3]

Density (Gas)

As a function of Temperature
(249.032 K to 602.014 K) and
Pressure (0.0006 kPa to
620.612 kPa)

Critically evaluated data
available from NIST/TRC
WTT[3]

Enthalpy of Vaporization

As a function of Temperature
(255 K to 614 K)

Critically evaluated data
available from NIST/TRC
WTT[3]

Heat Capacity (Liquid)

At saturation pressure, as a
function of Temperature (250 K
to 600 K)

Critically evaluated data
available from NIST/TRC
WTT[3]

Heat Capacity (Ideal Gas)

At constant pressure, as a
function of Temperature (50 K
to 1500 K)

Critically evaluated data
available from NIST/TRC
WTT[3]

Enthalpy (Liquid & Ideal Gas)

As a function of Temperature

Critically evaluated data
available from NIST/TRC
WTT[3]

Entropy (Liquid & Ideal Gas)

As a function of Temperature

and Pressure

Critically evaluated data
available from NIST/TRC
WTT[3]

Experimental Protocols for Thermodynamic
Property Measurement

The determination of the thermodynamic properties of refrigerants like HCFC-121a involves a

suite of precise experimental techniques. The following sections detail the methodologies for
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key experiments.

Calorimetry for Enthalpy and Heat Capacity
Measurement

Calorimetry is a fundamental experimental technique used to measure heat changes in a
system, which is essential for determining properties like enthalpy of vaporization and specific
heat capacity.

Protocol for Differential Scanning Calorimetry (DSC):

Sample Preparation: A precisely weighed sample of liquid HCFC-121a is hermetically sealed
in a sample pan. An empty, sealed pan is used as a reference.

e Instrument Setup: The sample and reference pans are placed in the DSC cell. The
instrument is programmed with a specific temperature profile, including heating and cooling
ramps and isothermal segments.

o Measurement: As the temperature of the cell is changed, the differential heat flow to the
sample and reference pans is measured.

o Data Analysis:

o Heat Capacity: The difference in heat flow required to change the temperature of the
sample and the reference is used to calculate the specific heat capacity of the HCFC-121a
at different temperatures.

o Enthalpy of Vaporization: During the boiling of the liquid, a large endothermic peak is
observed. The area under this peak is integrated to determine the enthalpy of
vaporization.
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Data Analysis
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Workflow for Calorimetric Measurement of Thermodynamic Properties.

Vapor Pressure Measurement

The relationship between the temperature and the pressure at which a substance boils is a
critical thermodynamic property.

Protocol for Static Vapor Pressure Measurement:

o Apparatus: A thermostatically controlled vessel equipped with a pressure transducer and a
temperature sensor is used.

o Sample Introduction: A degassed sample of HCFC-121a is introduced into the evacuated
vessel.

o Equilibrium: The vessel is maintained at a constant temperature until the pressure reading
stabilizes, indicating that vapor-liquid equilibrium has been reached.

o Data Collection: The temperature and pressure are recorded.

» Temperature Variation: The temperature of the vessel is incrementally changed, and the
corresponding equilibrium vapor pressure is measured at each new temperature.
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Experimental Workflow for Vapor Pressure Measurement.

Density Measurement
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The density of both the liquid and vapor phases of HCFC-121a is crucial for many engineering
calculations.

Protocol for Vibrating Tube Densitometer:

o Calibration: The instrument is calibrated using fluids of known density, such as dry air and
distilled water, at various temperatures and pressures.

o Sample Injection: A sample of HCFC-121a is injected into the oscillating U-tube of the
densitometer.

e Measurement: The instrument measures the period of oscillation of the U-tube containing the
sample. This period is directly related to the density of the fluid.

o Temperature and Pressure Control: The temperature and pressure of the sample within the
U-tube are precisely controlled and recorded.

» Data Acquisition: Density measurements are taken across a range of temperatures and
pressures to characterize the fluid's behavior.

Calibrate Wlth Inject HCFC-121a Control T and P Measure Qscnlatlon Calculate Density
Known Fluids Sample Period

Click to download full resolution via product page

Workflow for Density Measurement using a Vibrating Tube Densitometer.

Conclusion

This technical guide has summarized the key thermodynamic properties of HCFC-121a and
detailed the experimental protocols for their determination. The availability of critically
evaluated data from the NIST/TRC Web Thermo Tables provides a solid foundation for any
scientific or engineering work involving this compound. The experimental workflows presented
herein offer a practical guide for the measurement of these essential properties. For
professionals in research and development, a thorough understanding of these thermodynamic
characteristics is indispensable for accurate modeling, process design, and safety analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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